Cas no 13934-61-7 (3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone)

3β,17α-dihydroxypregn-5-ene-21-carboxylic acid γ-lactone Properties

Names and Identifiers

• 3beta,17alpha-Dihydroxypregn-5-ene-21-carboxylic acid gamma-lactone
• 3-hydroxy-10,13-dimethyl-1,2,3,3',4,4',7,8,9,10,11,12,13,14,15,16-hexadecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-one
• 3beta,17alpha-Dihydroxypregn-5-ene-21-carboxylic acid γ-lactone
• ,17&#x3B1
• 3&#x3B2
• -dihydroxypregn-5-ene-21-carboxylic acid &#x3B3
• -lactone
• Andrenolactone
• SC 5018
• DTXSID701156079
• SCHEMBL18218190
• 13934-61-7
• EINECS 237-709-1
• Pregn-5-ene-21-carboxylic acid, 3,17-dihydroxy-, I(3)-lactone, (3I(2),17I+/-)-
• +Expand

• InChIKey： XBSQQVJXPODPRW-ANWZHMNCSA-N
• Inchi： InChI=1S/C22H32O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h3,15-18,23H,4-13H2,1-2H3/t15-,16+,17-,18-,20-,21-,22+/m0/s1
• SMILES： CC12CCC(CC1=CCC3C2CCC4(C3CCC45CCC(=O)O5)C)O

Computed Properties

• Exact Mass: 344.23526
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 344.23514488g/mol
• Heavy Atom Count: 25
• Complexity: 639
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Melting Point: 190-192 ºC
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),